Cas no 69384-12-9 (1-Propanamine, 3-[3-(1-pyrrolidinylmethyl)phenoxy]-)

• Product Name: 1-Propanamine, 3-[3-(1-pyrrolidinylmethyl)phenoxy]-
• CAS No: 69384-12-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 391850
• PubChem ID: 12797454
• Update Time: 2025-04-19

1-Propanamine, 3-[3-(1-pyrrolidinylmethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[3-(1-pyrrolidinylmethyl)phenoxy]-
• 3-[3-(pyrrolidin-1-ylmethyl)phenoxy]propan-1-amine
• DTXSID90510143
• 3-(3-pyrrolidinomethylphenoxy)propylamine
• 69384-12-9
• 3-[3(1-pyrrolidinylmethyl)phenoxy]propylamine
• SCHEMBL9551700
• 3-[3-(pyrrolidin-1-ylmethyl)phenoxy]propylamine
• 3-[3-(1-pyrrolidinylmethyl)phenoxy]propanamine
• 3-[3-(1-pyrrolidinylmethyl)phenoxy]propylamine
• 3-[3-(1-pyrrolidinylmethyl)-phenoxy]1-propanamine
• 3-[3-(Pyrrolidinomethyl)phenoxy]propylamine
• 3-{3-[(Pyrrolidin-1-yl)methyl]phenoxy}propan-1-amine
• QXKZJYVGGKDGHX-UHFFFAOYSA-N
• 3-[3-[1-pyrrolidinylmethyl]phenoxy]propanamine

• Inchi： 1S/C14H22N2O/c15-7-4-10-17-14-6-3-5-13(11-14)12-16-8-1-2-9-16/h3,5-6,11H,1-2,4,7-10,12,15H2
• InChI Key： QXKZJYVGGKDGHX-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49